Cas no 2310124-27-5 (4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine)

• Product Name: 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine
• CAS No: 2310124-27-5
• MF: C₁₅H₂₂N₂O₂S
• MW: 294.412382602692
• CID: 5341862
• Update Time: 2025-05-21

4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)(thiophen-2-yl)methanone
• [4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-thiophen-2-ylmethanone
• 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine

• Inchi： 1S/C15H22N2O2S/c1-19-13-6-9-17(11-13)12-4-7-16(8-5-12)15(18)14-3-2-10-20-14/h2-3,10,12-13H,4-9,11H2,1H3
• InChI Key： DYNOBCLLFLXEJQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCC(CC1)N1CCC(C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 61

Additional information on 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine

Research Briefing on 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine (CAS: 2310124-27-5)

In recent years, the compound 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine (CAS: 2310124-27-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The presence of the thiophene-2-carbonyl group further enhances its binding affinity to specific biological receptors, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine. One notable investigation, published in the Journal of Medicinal Chemistry, demonstrated its efficacy as a selective antagonist for certain G-protein-coupled receptors (GPCRs) implicated in neurodegenerative diseases. The study employed a combination of in vitro binding assays and molecular docking simulations to validate the compound's interaction with target proteins, revealing a high degree of specificity and potency.

Another significant advancement involves the optimization of the synthetic pathway for 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine. Researchers have developed a more efficient and scalable synthesis method, reducing the number of steps and improving overall yield. This breakthrough, detailed in a recent issue of Organic Process Research & Development, highlights the potential for large-scale production, which is critical for advancing the compound into preclinical and clinical trials.

In addition to its therapeutic potential, 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine has also been explored for its role in chemical biology tools. A study in ACS Chemical Biology reported its use as a fluorescent probe for imaging specific enzyme activities in live cells. This application underscores the versatility of the compound beyond traditional drug development, offering new avenues for studying cellular processes in real-time.

Despite these promising findings, challenges remain in the development of 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are investigating structural modifications to enhance these properties while maintaining the compound's efficacy and selectivity.

In conclusion, 4-(3-methoxypyrrolidin-1-yl)-1-(thiophene-2-carbonyl)piperidine (CAS: 2310124-27-5) represents a compelling area of research in chemical biology and pharmaceuticals. Its diverse applications, from CNS drug development to chemical probes, highlight its versatility and potential impact. Continued research and optimization will be essential to fully realize its therapeutic and scientific value.